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Introduction

Ethylene sulfite (1,3,2-dioxathiolane-2-oxide), a cyclic sulfite ester, has seen a resurgence of
interest in recent decades, primarily for its application as an electrolyte additive in lithium-ion
batteries. However, the history of this compound dates back to the mid-20th century, a period of
significant advancement in the field of heterocyclic chemistry. This technical guide provides an
in-depth exploration of the discovery and historical literature of ethylene sulfite, offering a
valuable resource for researchers and professionals in chemistry and drug development. The
document details early synthesis methods, physical properties, and the foundational
understanding of this versatile molecule.

Historical Context and Discovery

The first synthesis of ethylene sulfite is credited to the period of burgeoning research into
sulfur-containing organic compounds in the mid-20th century. While a single definitive
"discovery" paper is not readily apparent in modern databases, the work of Breslow and
Skolnik, as summarized in their comprehensive 1966 book "The Chemistry of Heterocyclic
Compounds,” points to the reaction of ethylene glycol with thionyl chloride as a foundational
method for its preparation.[1][2][3] A notable early contribution to the practical synthesis was
made in 1950 by Garner and Lucas, who reported an improved yield by using dichloromethane
as a solvent in this reaction.[4] These early studies laid the groundwork for the understanding
and further exploration of cyclic sulfites.
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Physicochemical Properties: Early Measurements

The physical and chemical properties of ethylene sulfite were characterized in early studies
and have been refined over time. The data presented below is a compilation from historical and
contemporary sources, providing a comprehensive overview of its key characteristics.

Property Value Citation(s)
Molecular Formula C2H40sS [5]
Molecular Weight 108.12 g/mol

Appearance Colorless liquid [6]

Boiling Point 159.1 °C (lit.) [5]

Density 1.426 g/mL at 25 °C (lit.) [5]
Refractive Index n20/D 1.445 (lit.) [5]

Melting Point -17 °C [7]

Flash Point 91.7 °C (197.1 °F)

Key Historical Synthesis Protocols

The synthesis of ethylene sulfite has been approached through several key reactions. The
most historically significant methods are detailed below, providing insight into the early
experimental practices.

Reaction of Ethylene Glycol with Thionyl Chloride

This has been the most convenient and widely cited method for the preparation of ethylene
sulfite.[4] The reaction proceeds by the formation of a chlorosulfite intermediate, which then
undergoes intramolecular cyclization to yield ethylene sulfite and hydrogen chloride.

Experimental Protocol:
¢ Reactants: Ethylene glycol, Thionyl chloride, Dichloromethane (solvent).

e Procedure:
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[e]

A solution of ethylene glycol in dichloromethane is prepared in a reaction vessel equipped
with a stirrer, dropping funnel, and a reflux condenser connected to a system for absorbing
hydrogen chloride gas.

The solution is cooled in an ice bath.

Thionyl chloride is added dropwise to the cooled solution with constant stirring. The rate of
addition is controlled to maintain a low reaction temperature and to manage the evolution
of hydrogen chloride gas.

After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently refluxed until the evolution of hydrogen chloride ceases.

The solvent is removed by distillation.

The crude ethylene sulfite is then purified by vacuum distillation.

Reaction of Ethylene Oxide with Sulfur Dioxide

Another early method for the synthesis of ethylene sulfite involves the direct reaction of

ethylene oxide with sulfur dioxide. This method, while straightforward in concept, requires

careful control of reaction conditions due to the gaseous nature of the reactants and the

exothermic nature of the reaction.

Experimental Protocol:

o Reactants: Ethylene oxide, Sulfur dioxide.

e Procedure:

o

[¢]

o

[e]

Liquefied ethylene oxide and sulfur dioxide are charged into a high-pressure autoclave.

The autoclave is sealed and heated to a temperature typically in the range of 100-150 °C.

The reaction is allowed to proceed for several hours under pressure.

After cooling, the excess unreacted starting materials are vented.
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o The resulting crude ethylene sulfite is then purified by distillation.

Reaction Workflows and Diagrams

The synthesis of ethylene sulfite from ethylene glycol and thionyl chloride can be visualized as
a clear experimental workflow.

Reactants

Reaction Process Products

Controlled Reaction L
(HCI evolution) Distillation

Thionyl Chloride |

Ethylene Glycol

Dropwise addition

Crude product

Mixing in

Dichlorc

|—Eurified product_J Ethylene Sulfite

Hydrogen Chloride (byproduct)

Click to download full resolution via product page

Synthesis of Ethylene Sulfite from Ethylene Glycol and Thionyl Chloride.

The reaction mechanism for the formation of ethylene sulfite from ethylene glycol and thionyl
chloride is believed to proceed through a chlorosulfite intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EP0332521A1 - Process for the preparation of cyclic sulfates - Google Patents
[patents.google.com]

e 2.vdoc.pub [vdoc.pub]
e 3. vdoc.pub [vdoc.pub]

e 4.US6277982B1 - Alkylation of alcohols, amines, thiols and their derivatives by cyclic sulfate
intermediates - Google Patents [patents.google.com]

e 5. chembk.com [chembk.com]
e 6. americanelements.com [americanelements.com]

e 7. Ethylene sulfite(3741-38-6) MSDS Melting Point Boiling Point Density Storage Transport
[chemicalbook.com]

« To cite this document: BenchChem. [The Discovery and Early Study of Ethylene Sulfite: A
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361825#discovery-and-historical-literature-on-
ethylene-sulfite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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